(1R,4R)-N-[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-formamide
(1R,4R)-N-[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-formamide
Brand Name:
Vulcanchem
CAS No.:
674768-11-7
VCID:
VC0139784
InChI:
InChI=1S/C17H15Cl2NO/c18-15-7-5-11(9-16(15)19)12-6-8-17(20-10-21)14-4-2-1-3-13(12)14/h1-5,7,9-10,12,17H,6,8H2,(H,20,21)/t12-,17-/m1/s1
SMILES:
C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)NC=O
Molecular Formula:
C17H15Cl2NO
Molecular Weight:
320.2 g/mol
(1R,4R)-N-[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-formamide
CAS No.: 674768-11-7
Reference Standards
VCID: VC0139784
Molecular Formula: C17H15Cl2NO
Molecular Weight: 320.2 g/mol
![(1R,4R)-N-[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-formamide - 674768-11-7](/images/no_structure.jpg)
| CAS No. | 674768-11-7 |
|---|---|
| Product Name | (1R,4R)-N-[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-naphthalen-1-yl]-formamide |
| Molecular Formula | C17H15Cl2NO |
| Molecular Weight | 320.2 g/mol |
| IUPAC Name | N-[(1R,4R)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]formamide |
| Standard InChI | InChI=1S/C17H15Cl2NO/c18-15-7-5-11(9-16(15)19)12-6-8-17(20-10-21)14-4-2-1-3-13(12)14/h1-5,7,9-10,12,17H,6,8H2,(H,20,21)/t12-,17-/m1/s1 |
| Standard InChIKey | QTQHFJQQMCUQEY-SJKOYZFVSA-N |
| Isomeric SMILES | C1C[C@H](C2=CC=CC=C2[C@H]1C3=CC(=C(C=C3)Cl)Cl)NC=O |
| SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)NC=O |
| Canonical SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)NC=O |
| Synonyms | N-[(1R,4R)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]formamide; |
| PubChem Compound | 11652666 |
| Last Modified | Nov 11 2021 |
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